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Compound Name: Glutamate-5-kinase-IN-1

Cat. No.: B12406507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Glutamate-5-kinase (G5K), a crucial enzyme

in the proline biosynthesis pathway. It covers its various synonyms and alternative names, key

quantitative properties, its metabolic role, and detailed experimental protocols relevant to its

study. This document is intended to serve as a valuable resource for researchers in

biochemistry, molecular biology, and drug development focused on amino acid metabolism and

related enzymatic targets.

Alternative Names and Synonyms
Glutamate-5-kinase is known by several different names in scientific literature and databases.

Understanding these synonyms is critical for conducting thorough literature searches and for

clear communication within the scientific community. The enzyme is systematically classified

under the EC number 2.7.2.11.[1]
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Category Name/Synonym Common Usage/Context

Recommended Name Glutamate 5-kinase
UniProt and general scientific

literature.[2]

Systematic Name
ATP:L-glutamate 5-

phosphotransferase

Formal enzyme nomenclature,

describing the catalyzed

reaction.[1]

Alternative Names Gamma-glutamyl kinase (GK) Widely used synonym.[1][2]

Glutamate kinase
A less specific but common

name.[1]

ATP-L-glutamate 5-

phosphotransferase
Emphasizes the substrates.[1]

ATP:gamma-L-glutamate

phosphotransferase

Another variation of the

systematic name.[1]

Gene Name (Prokaryotes) proB

The gene encoding G5K in

Escherichia coli and other

bacteria.[2]

Gene Name (Eukaryotes) ALDH18A1 (P5CS)

In humans and other

eukaryotes, G5K activity is a

domain of the bifunctional

enzyme Delta-1-pyrroline-5-

carboxylate synthetase.

Quantitative Data Summary
This section summarizes key quantitative parameters of Glutamate-5-kinase, primarily from

studies on the recombinant enzyme from Escherichia coli.
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Parameter Value Organism/Conditions

EC Number 2.7.2.11 N/A

Molecular Weight (Monomer) ~40 kDa E. coli[2]

Molecular Weight (Native) ~160 kDa (Tetramer) E. coli

Amino Acid Residues 367 E. coli (strain K12)[2]

Km for ATP 0.4 mM E. coli[2]

S0.5 for L-Glutamate 33 mM
E. coli (Exhibits sigmoidal

kinetics)[2]

Optimal pH 6.5 - 7.0 E. coli

Quaternary Structure Tetramer (dimer of dimers) E. coli

Biological Role and Metabolic Pathway
Glutamate-5-kinase catalyzes the first and rate-limiting step in the biosynthesis of proline from

glutamate.[3] The reaction involves the ATP-dependent phosphorylation of the γ-carboxyl group

of L-glutamate to form L-glutamate 5-phosphate.[1] This product is highly unstable and is

subsequently reduced by glutamate-5-semialdehyde dehydrogenase (the proA gene product in

E. coli) to glutamate-5-semialdehyde, which then spontaneously cyclizes to Δ¹-pyrroline-5-

carboxylate.

The activity of Glutamate-5-kinase is a critical regulatory point in this pathway. It is subject to

feedback inhibition by the end-product, proline, which helps to control the intracellular

concentration of this amino acid.

Below is a diagram illustrating the proline biosynthesis pathway, highlighting the role of

Glutamate-5-kinase.
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Gene Identification and Cloning

Protein Expression and Purification

Functional Characterization Structural Analysis

Identify proB gene

PCR Amplification

Clone into Expression Vector (e.g., pET)

Transform E. coli

Induce Overexpression

Cell Lysis

Purification (IMAC, Size Exclusion)

Assess Purity (SDS-PAGE)

Develop Activity Assay
(e.g., Coupled Spectrophotometric Assay) Crystallization Trials

Determine Kinetic Parameters
(Km, Vmax, S0.5)

Investigate pH and
Temperature Optima

Analyze Feedback Inhibition
(e.g., by Proline) X-ray Diffraction

Structure Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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